Cas no 1801-63-4 (MTH-DL-ASPARTIC ACID)

• Product Name: MTH-DL-ASPARTIC ACID
• CAS No: 1801-63-4
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• CID: 106279
• PubChem ID: 3849003
• Update Time: 2025-04-18

MTH-DL-ASPARTIC ACID Chemical and Physical Properties

Names and Identifiers

• MTH-DL-ASPARTIC ACID
• NSC610933
• DTXSID20397282
• 1-Methyl-5-oxo-2-thioxo-4-imidazolidineacetic acid
• CHEMBL1969413
• Oprea1_285177
• 1801-63-4
• 2-(1-METHYL-5-OXO-2-THIOXOIMIDAZOLIDIN-4-YL)ACETIC ACID
• 28868-14-6
• NSC-610933
• 2-(1-methyl-5-oxo-2-sulfanylideneimidazolidin-4-yl)acetic acid
• AKOS005461794
• FT-0692513
• DTXSID501226905
• NCI60_004805

• Inchi： 1S/C6H8N2O3S/c1-8-5(11)3(2-4(9)10)7-6(8)12/h3H,2H2,1H3,(H,7,12)(H,9,10)
• InChI Key： GRCYIUAJHMPVEH-UHFFFAOYSA-N
• SMILES： S=C1N(C)C(C(CC(=O)O)N1)=O

Computed Properties

• Exact Mass: 188.02556330g/mol
• Monoisotopic Mass: 188.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 102Ų